Cas no 1601815-87-5 (1-(3-bromophenyl)-2-iodoethan-1-ol)

• Product Name: 1-(3-bromophenyl)-2-iodoethan-1-ol
• CAS No: 1601815-87-5
• MF: C₈H₈BrIO
• MW: 326.956994056702
• CID: 6411537
• PubChem ID: 114775217
• Update Time: 2025-11-01

1-(3-bromophenyl)-2-iodoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-2-iodoethan-1-ol
• Benzenemethanol, 3-bromo-α-(iodomethyl)-
• EN300-1136779
• 1601815-87-5

• Inchi： 1S/C8H8BrIO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8,11H,5H2
• InChI Key： VYJSEAOKLQUPER-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Br)C=1)(O)CI

Computed Properties

• Exact Mass: 325.88033g/mol
• Monoisotopic Mass: 325.88033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 2.102±0.06 g/cm3(Predicted)
• Boiling Point: 338.0±37.0 °C(Predicted)
• pka: 13.13±0.20(Predicted)

Additional information on 1-(3-bromophenyl)-2-iodoethan-1-ol

Chemical Profile of 1-(3-bromophenyl)-2-iodoethan-1-ol (CAS No. 1601815-87-5)

1-(3-bromophenyl)-2-iodoethan-1-ol, identified by its Chemical Abstracts Service number 1601815-87-5, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This molecule, featuring a bromophenyl group and an iodoalkanol moiety, has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the development of various bioactive molecules. The presence of both bromine and iodine substituents provides unique reactivity, enabling diverse synthetic transformations that are pivotal in medicinal chemistry.

The structural composition of 1-(3-bromophenyl)-2-iodoethan-1-ol consists of a benzene ring substituted with a bromine atom at the 3-position, linked to an ethyl chain ending in an alcohol functional group. The iodo substituent on the second carbon of the ethyl chain introduces a strong electrophilic center, facilitating nucleophilic substitution reactions. This dual substitution pattern is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are cornerstone techniques in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has seen a surge in the exploration of halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. 1-(3-bromophenyl)-2-iodoethan-1-ol exemplifies this trend, as it serves as a precursor for synthesizing novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in generating small-molecule inhibitors for enzymes involved in cancer pathways. The bromine and iodine atoms can be selectively modified or retained to tailor the pharmacokinetic properties of the final drug candidates.

One of the most compelling applications of 1-(3-bromophenyl)-2-iodoethan-1-ol lies in its role as a building block for kinase inhibitors. Kinases are critical enzymes in cellular signaling networks, and their dysregulation is often associated with pathological conditions such as cancer. By leveraging the reactivity of the iodo group, researchers can introduce this compound into libraries of compounds for high-throughput screening (HTS) to identify potent kinase inhibitors. The bromophenyl moiety further enhances binding interactions by forming π-stacking interactions with aromatic residues in protein targets.

Advances in synthetic methodologies have also expanded the utility of 1-(3-bromophenyl)-2-iodoethan-1-ol. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling, have enabled the efficient construction of biaryl systems, which are prevalent in many bioactive molecules. The iodo group is particularly amenable to these reactions, allowing for seamless integration into larger molecular frameworks. This has opened new avenues for drug discovery, where complex scaffolds can be rapidly assembled using this versatile intermediate.

The alcohol functional group at the end of the ethyl chain provides another layer of reactivity, enabling further derivatization through esterification, etherification, or oxidation reactions. These modifications can be strategically employed to optimize solubility, bioavailability, and metabolic stability—key factors in drug development. For example, esterification might be used to enhance water solubility, while oxidation could introduce additional polar functional groups for improved binding affinity.

Recent research has also highlighted the importance of 1-(3-bromophenyl)-2-iodoethan-1-ol in the synthesis of heterocyclic compounds. Heterocycles are integral components of many drugs due to their ability to mimic natural products and interact with biological targets in unique ways. By incorporating this compound into heterocyclic frameworks, chemists can generate novel scaffolds with tailored properties. For instance, indole derivatives synthesized using 1-(3-bromophenyl)-2-iodoethan-1-ol have shown promise as antimicrobial agents.

The growing interest in green chemistry has also influenced the use of 1-(3-bromophenyl)-2-iodoethan-1-ol. Researchers are increasingly seeking sustainable synthetic routes that minimize waste and reduce environmental impact. Catalytic methods that employ recyclable ligands or solvent-free conditions are being explored to achieve this goal. Such approaches not only align with regulatory pressures but also enhance cost-efficiency by reducing raw material consumption.

In conclusion,1-(3-bromophenyl)-2-iodoethan-1-ol (CAS No. 1601815-87-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on next-generation therapeutics. As our understanding of biological pathways continues to evolve，the demand for innovative intermediates like this one will only grow，driving further advancements in medicinal chemistry.